5-Bromo-2-cyclopropylthiophene-3-carboxylic acid
Description
5-Bromo-2-cyclopropylthiophene-3-carboxylic acid (5-Br-2-CpT-3-COOH) is a synthetic organic compound belonging to the family of thiophenes. It is a versatile compound with many potential applications in scientific research. It has been used in various biochemical and physiological studies, as well as in the synthesis of other compounds. In addition, 5-Br-2-CpT-3-COOH has been used in the development of new drugs and in the study of drug-receptor interactions.
Scientific Research Applications
Synthesis and Biological Activity
The compound 5-Bromo-2-cyclopropylthiophene-3-carboxylic acid serves as a key intermediate in the synthesis of various biologically active molecules. Its structural motif is utilized in the development of inhibitors for carbonic anhydrase isoenzymes, showcasing excellent inhibitory effects against human carbonic anhydrase isoenzymes I, II, IX, and XII, with inhibition constants in the low nanomolar range, indicating potential for therapeutic applications in conditions where these enzymes are implicated (Boztaş et al., 2015).
Material Science and Polymer Research
In material science, derivatives of thiophene carboxylic acids, similar to this compound, are explored for their utility in creating conductive polymers. For example, terthiophene-3′-carboxylic acid, a related compound, has been synthesized and polymerized to produce films exhibiting increased conductivity upon oxidation and demonstrating fast electrochromic switching, suggesting applications in electronic devices and smart materials (Lee, Shim, & Shin, 2002).
Organic Synthesis and Chemical Reactivity
In organic synthesis, the bromo and thiophene components of this compound provide versatile handles for further chemical modifications. For instance, the regio- and chemoselective bromination of cyclopentenones and related methodologies can be applied to synthesize bromo-substituted cyclopentenones, demonstrating the compound's role in facilitating the synthesis of complex organic molecules (Shirinian et al., 2012).
Drug Design and Pharmacological Research
In pharmacological research, the structure of this compound can be instrumental in designing new therapeutic agents. The synthesis and evaluation of N-cyclopropanecarboxyl-N'-pyridin-2-yl thiourea derivatives, for example, highlight the potential of cyclopropylcarboxylic acid derivatives in the development of compounds with notable herbicidal and fungicidal activities (Tian et al., 2009).
properties
IUPAC Name |
5-bromo-2-cyclopropylthiophene-3-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7BrO2S/c9-6-3-5(8(10)11)7(12-6)4-1-2-4/h3-4H,1-2H2,(H,10,11) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HYSJHIPLWHUKEE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=C(C=C(S2)Br)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7BrO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.11 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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